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Compound Name:
2-Propanol, 1,1'-

(hydroxyimino)bis-

Cat. No.: B1609678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1'-(Hydroxyazanediyl)bis(propan-2-ol), also identified by its CAS number 97173-34-7, is a

chemical compound belonging to the hydroxylamine functional group. Its structure, featuring a

central nitrogen atom bonded to a hydroxyl group and two propan-2-ol moieties, suggests its

potential utility as a versatile building block in organic synthesis and medicinal chemistry. This

guide provides a comprehensive overview of its properties, potential synthetic routes, and

foreseeable applications, with a focus on its relevance to the drug development sector.

Core Properties
A summary of the known and predicted physicochemical properties of 1,1'-

(Hydroxyazanediyl)bis(propan-2-ol) is presented in Table 1. It is important to note that while

some fundamental properties are established, specific experimental data for parameters such

as melting and boiling points remain to be fully characterized in publicly accessible literature.

Table 1: Physicochemical Properties of 1,1'-(HYDROXYAZANEDIYL)BIS(PROPAN-2-OL)
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Property Value Source

Molecular Formula C6H15NO3 --INVALID-LINK--

Molecular Weight 149.19 g/mol [1]

CAS Number 97173-34-7 [1]

Physical Form
Pale-yellow to Yellow-brown

Solid

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

IUPAC Name

1,1'-

(hydroxyazanediyl)bis(propan-

2-ol)

InChI Key
JYOCWMVETLTCNF-

UHFFFAOYSA-N
[1]

Experimental Protocols: A Proposed Synthetic
Approach
A specific, detailed experimental protocol for the synthesis of 1,1'-

(Hydroxyazanediyl)bis(propan-2-ol) is not readily available in the reviewed literature. However,

a plausible synthetic route can be conceptualized based on the known reactivity of

hydroxylamines and epoxides. The following proposed protocol outlines a potential method for

its preparation.

Proposed Synthesis of 1,1'-
(Hydroxyazanediyl)bis(propan-2-ol)
This synthesis involves the N-alkylation of hydroxylamine with propylene oxide. The reaction

should be conducted with careful control of stoichiometry to favor the dialkylation product.
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Materials:

Hydroxylamine hydrochloride

Sodium methoxide

Methanol

Propylene oxide

Diethyl ether

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)

Magnetic stirrer and heating mantle

Rotary evaporator

Methodology:

Preparation of free hydroxylamine: In a round-bottom flask, dissolve hydroxylamine

hydrochloride in methanol. To this solution, add a solution of sodium methoxide in methanol

dropwise at 0°C to precipitate sodium chloride and generate free hydroxylamine in solution.

Filtration: Remove the precipitated sodium chloride by filtration under an inert atmosphere.

Alkylation: Transfer the methanolic solution of hydroxylamine to a clean, dry flask equipped

with a stirrer, a condenser, and a dropping funnel. Add propylene oxide (2.2 equivalents)

dropwise to the solution at room temperature.

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, quench the reaction mixture by adding water.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as diethyl ether

or ethyl acetate.
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Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator. The crude product can be purified by

column chromatography on silica gel.

Figure 1: Proposed Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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